N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-(prop-2-en-1-yloxy)benzamide

• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol
• IUPAC Name: N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C14H15N3O3/c1-3-9-19-11-7-5-10(6-8-11)14(18)15-13-12(4-2)16-20-17-13/h3,5-8H,1,4,9H2,2H3,(H,15,17,18)
• InChI Key: POYMHCRSWDTJSO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NON=C1NC(=O)C2=CC=C(C=C2)OCC=C

Description

N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-(prop-2-en-1-yloxy)benzamide is a synthetic organic compound that belongs to the class of benzamides This compound features a benzamide core substituted with an ethyl group on the oxadiazole ring and a prop-2-en-1-yloxy group on the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-(prop-2-en-1-yloxy)benzamide typically involves the following steps:

Formation of the oxadiazole ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Substitution on the benzene ring: The prop-2-en-1-yloxy group can be introduced via nucleophilic substitution reactions.

Amidation: The final step involves the formation of the benzamide linkage, typically through the reaction of an amine with a carboxylic acid derivative.

Industrial Production Methods

Industrial production methods for such compounds often involve optimizing the reaction conditions to maximize yield and purity. This may include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-(prop-2-en-1-yloxy)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or alcohols.

Substitution: The benzene ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-(prop-2-en-1-yloxy)benzamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may exert its effects through binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methyl-1,2,5-oxadiazol-3-yl)-4-(prop-2-en-1-yloxy)benzamide
• N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-(methoxy)benzamide
• N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-(prop-2-en-1-yloxy)aniline

Uniqueness

N-(4-ethyl-1,2,5-oxadiazol-3-yl)-4-(prop-2-en-1-yloxy)benzamide is unique due to its specific substitution pattern, which may confer distinct chemical and biological properties compared to similar compounds. This uniqueness can be leveraged in various applications, making it a compound of interest for further research and development.